Cas no 18485-98-8 (4-Piperidinone, 1,2,3-trimethyl-, trans-)

• Product Name: 4-Piperidinone, 1,2,3-trimethyl-, trans-
• CAS No: 18485-98-8
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 1378564
• PubChem ID: 1263613
• Update Time: 2025-04-20

4-Piperidinone, 1,2,3-trimethyl-, trans- Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinone, 1,2,3-trimethyl-, trans-
• (2S,3S)-1,2,3-trimethylpiperidin-4-one
• 18485-98-8
• DTXSID70361418

• Inchi： 1S/C8H15NO/c1-6-7(2)9(3)5-4-8(6)10/h6-7H,4-5H2,1-3H3/t6-,7-/m0/s1
• InChI Key： QVQFNUCLTKVBBY-BQBZGAKWSA-N
• SMILES： O=C1CCN(C)[C@@H](C)[C@@H]1C

Computed Properties

• Exact Mass: 141.115364102g/mol
• Monoisotopic Mass: 141.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 20.3Ų